Electron transfer reactions at gold nanoparticles
Chemical Communications Pub Date: 2001-09-03 DOI: 10.1039/B103458H
Abstract
It is demonstrated that scanning electrochemical microscopy can be used to investigate the kinetics of electron transfer reactions catalysed by metal nanoparticles supported on an insulating substrate.
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